Cas no 860-79-7 (Cyclovirobuxine D)
Cyclovirobuxine D (CVB-D) is the main active ingredient of Buxus microphylla Conclusion: Cyclovirobuxine D induces autophagy and attenuates the phosphorylation of Akt and mTOR Conclusion: Cyclovirobuxine D inhibits the proliferation of cancer cells by inhibiting cell cycle progression and inducing mitochondria mediated apoptosis Cyclovirobuxine D has the potential to be used in the study of heart failure caused by myocardial infarction
Cyclovirobuxine D structure
Cyclovirobuxine D Properties
Names and Identifiers
-
- 9,19-CYCLOPREGNANE-3,20-DIAMINE,N,N',4,4,14-PENTAMETHYL-, (3,5,20S)-
- CYCLOVIROBUXINE
- CYCLOVIROBUXINE D
- 9,19-cyclo-5-alpha,9-beta-pregnan-16-alpha-ol,4,4,14-trimethyl-3-beta,20-alpha
- bebuxine
- -bis(methylamino)-
- cvb-d
- cyclovirobuxind
- cyclovirobuxinum D
- cyclobuxine D
- 9,19-Cyclopregnan-16-ol,4,4,14-trimethyl-3, 20-
- bis(methylamino)-,(3β,5α,16α,20S)-
- (3b,5a,16a,20S)-4,4,14-Trimethyl-3,20-bis(methylamino)-9,19-cyclopregnan-16-ol
- 9,19-Cyclopregnan-16-ol,4,4,14-trimethyl-3,20-bis(methylamino)-, (3b,5a,16a,20S)-
- Cyclovirobuxine-D
- (1S,3R,8R,11S,12S,14R,15S,16R)-7,7,12,16-Tetramethyl-6-(methylamino)-15-[(1S)-1-(methylamino)ethyl]p
- Cyclovirobuxin D
- 51GY352868
- C26H46N2O
- Cyclovirobuxin D (Bebuxine)
- (3β,5α,16α,20S)-4,4,14-Trimethyl-3,20-bis(methylamino)-9,19-cyclopregnan-16-ol (ACI)
- 1H,19H-Cyclopropa[9,10]cyclopenta[a]phenanthrene, 9,19-cyclopregnan-16-ol deriv. (ZCI)
- 9,19-Cyclo-5α,9β-pregnan-16α-ol, 4,4,14-trimethyl-3β,20α-bis(methylamino)- (7CI, 8CI)
- (3α,5α,16α,20S)-4,4,14-Trimethyl-3,20-bis(methylamino)-9,19-cyclopregnan-16-ol
- Cyclovirobuxinum D
- NSC 91722
- CYCLOVIROBUXINUM D [CHP]
- HUANWEIHUANGYANGXING D
- NCGC00346606-02
- (1R,3R,6S,8R,11S,12S,14R,15S,16R)-7,7,12,16-Tetramethyl-6-(methylamino)-15-[(1S)-1-(methylamino)ethyl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-14-ol
- HY-N0107
- 9,19-Cyclo-5-alpha,9-beta-pregnan-16-alpha-ol, 4,4,14-trimethyl-3-beta,20-alpha-bis(methylamino)-
- CHEMBL3348842
- NCGC00346606-01
- AS-17717
- 9,19-CYCLOPREGNAN-16-OL, 4,4,14-TRIMETHYL-3,20-BIS(METHYLAMINO)-, (3.BETA.,5.ALPHA.,16.ALPHA.,20S)-
- 860-79-7
- Q27260897
- NSC91722
- NS00094267
- 9,19-CYCLO-5.ALPHA.,9.BETA.-PREGNAN-16.ALPHA.-OL, 4,4,14-TRIMETHYL-3.BETA.,20.ALPHA.-BIS(METHYLAMINO)-
- CYCLOVIROBUXINE D [WHO-DD]
- 9,19-Cyclopregnan-16-ol, 4,4,14-trimethyl-3,20-bis(methylamino)-, (3beta,5alpha,16alpha,20S)-
- NSC-91722
- Cyclovirobuxine D (Bebuxin)
- MFCD00468040
- AKOS015896107
- s2402
- DTXSID801316983
- 9,19-Cyclopregnan-16-ol, 4,4,14-trimethyl-3,20-bis(methylamino)-,(3b,5a,16a,20S)-
- CyclovirobuxineD
- 4,4,14-Trimethyl-3alpha,20-bis(methylamino)-9,19-cyclo-5alpha-pregnan-16-ol
- (1S,3R,6S,8R,11S,12S,14R,15S,16R)-7,7,12,16-tetramethyl-6-(methylamino)-15-[(1S)-1-(methylamino)ethyl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-14-ol
- Q-100865
- CS-0007794
- UNII-51GY352868
- CYCLOVIROBUXINE [INCI]
- SCHEMBL3385409
- BRD-K27799744-001-02-8
- Cyclovirobuxin D(Bebuxine)?
- +Expand
-
- MFCD00468040
- GMNAPBAUIVITMI-ABNIRSKTSA-N
- 1S/C26H46N2O/c1-16(27-6)21-17(29)14-24(5)19-9-8-18-22(2,3)20(28-7)10-11-25(18)15-26(19,25)13-12-23(21,24)4/h16-21,27-29H,8-15H2,1-7H3/t16-,17+,18-,19-,20-,21-,23+,24-,25+,26-/m0/s1
- C[C@@]12C[C@@H](O)[C@H]([C@H](C)NC)[C@@]1(C)CC[C@@]13C[C@]41CC[C@H](NC)C(C)(C)[C@@H]4CC[C@@H]23
Computed Properties
- 402.361014g/mol
- 0
- 5.9
- 3
- 3
- 3
- 402.361014g/mol
- 402.361014g/mol
- 44.3Ų
- 29
- 692
- 0
- 10
- 0
- 0
- 0
- 1
- 402.7
Experimental Properties
- 5.37400
- 44.29000
- 1.5300 (estimate)
- 524.75°C (rough estimate)
- 219-222 °C
- 34.1±9.6 °C
- White cryst.
- 0.9815 (rough estimate)
Cyclovirobuxine D Security Information
- 24/25
- H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
-
P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care - 密封2-8°C保存
- warning
Cyclovirobuxine D Customs Data
- 29420000
Cyclovirobuxine D Price
Cyclovirobuxine D Suppliers
NanJingqingYunbiologologyicaltecjnco,LTD
Audited Supplier
(CAS:860-79-7)
WANG JING LI
15251745733
477691608@qq.com
Nanjing Bencao Yikang Biotechnology Co., Ltd
Audited Supplier
(CAS:860-79-7)
WANG XIAN SHENG
18362932668
522593521@qq.com
HE PENG ( SHANG HAI ) Biotechnology Co., Ltd.
Audited Supplier
(CAS:860-79-7)
ZHANG SHUO
13122891558
hepeng20160718@foxmail.com
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
Audited Supplier
(CAS:860-79-7)
WANG HONG XIA
18981717076
2355253619@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:860-79-7)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:860-79-7)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:860-79-7)
TANG SI LEI
15026964105
2881489226@qq.com
Cyclovirobuxine D Related Literature
-
1. Buxus alkaloids. Part VIII. The isolation and constitution of a new alkaloid, cyclokoreanine-B, from B. koreana Nakai, and the conversion of cyclomikuranine into cyclovirobuxine-AT. Nakano,S. Terao,Y. Saeki,K. D. Jin J. Chem. Soc. C 1966 1805
-
2. Synthesis, characterization and crystal structures of a series of ruthenium μ4-nitrene carbonyl clustersKenneth Ka Hong Lee,Wing Tak Wong J. Chem. Soc. Dalton Trans. 1996 1707
-
3. Index of authors, 1966
-
4. Index of subjects, 1966
-
D. M. Harrison Nat. Prod. Rep. 1990 7 139
-
D. M. Harrison Nat. Prod. Rep. 1986 3 443
-
7. Index pages
-
R. Schakirov,M. S. Yunusov Nat. Prod. Rep. 1990 7 557
-
Jadel M. Kratz,Ulrike Grienke,Olaf Scheel,Stefan A. Mann,Judith M. Rollinger Nat. Prod. Rep. 2017 34 957
-
Yongliang Dong,Jiali Zhai,Ziwei Zhang,Can Peng,Yunjing Zhang,Zipin Zhang Analyst 2023 148 1265
860-79-7 (Cyclovirobuxine D) Related Products
- 486-70-4(((1R,9aR)-Octahydro-1H-quinolizin-1-yl)methanol)
- 1619-34-7(Quinuclidin-3-ol)
- 120-29-6(Pseudotropine)
- 860-79-7(9,19-CYCLOPREGNANE-3,20-DIAMINE,N,N',4,4,14-PENTAMETHYL-, (3,5,20S)-)
- 466-26-2((1S,2R,3R,4S,5S,6S,8R,10R,13S,16S,17R,18R)-11-Ethyl-6,18-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,16-triol)
- 702-82-9(3-Amino-1-hydroxyadamantane)
- 538-09-0(Nortropine)
- 1484-84-0(2-Piperidineethanol)
- 135-97-7(Pseudotropine)
- 931-44-2(3-Pyrrolidineethanol)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:860-79-7)Cyclovirobuxine D
99%/99%/99%/99%
100mg/500mg/1g/5g
195.0/655.0/2575.0/9013.0
Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:860-79-7)Cyclovirobuxine
>98%
5mg,10mg ,20mg ,50mg ,100mg,or customized
price inquiry